2-(Chloromethyl)-1,1,3,3-tetramethyl-2,3-dihydro-1H-inden-2-ol 2-(Chloromethyl)-1,1,3,3-tetramethyl-2,3-dihydro-1H-inden-2-ol
Brand Name: Vulcanchem
CAS No.: 919301-23-8
VCID: VC16932258
InChI: InChI=1S/C14H19ClO/c1-12(2)10-7-5-6-8-11(10)13(3,4)14(12,16)9-15/h5-8,16H,9H2,1-4H3
SMILES:
Molecular Formula: C14H19ClO
Molecular Weight: 238.75 g/mol

2-(Chloromethyl)-1,1,3,3-tetramethyl-2,3-dihydro-1H-inden-2-ol

CAS No.: 919301-23-8

Cat. No.: VC16932258

Molecular Formula: C14H19ClO

Molecular Weight: 238.75 g/mol

* For research use only. Not for human or veterinary use.

2-(Chloromethyl)-1,1,3,3-tetramethyl-2,3-dihydro-1H-inden-2-ol - 919301-23-8

Specification

CAS No. 919301-23-8
Molecular Formula C14H19ClO
Molecular Weight 238.75 g/mol
IUPAC Name 2-(chloromethyl)-1,1,3,3-tetramethylinden-2-ol
Standard InChI InChI=1S/C14H19ClO/c1-12(2)10-7-5-6-8-11(10)13(3,4)14(12,16)9-15/h5-8,16H,9H2,1-4H3
Standard InChI Key RBZUIPDYJGALDZ-UHFFFAOYSA-N
Canonical SMILES CC1(C2=CC=CC=C2C(C1(CCl)O)(C)C)C

Introduction

2-(Chloromethyl)-1,1,3,3-tetramethyl-2,3-dihydro-1H-inden-2-ol is a chemical compound that belongs to the indene family. It is characterized by its chloromethyl group attached to a tetramethylated indene backbone. Despite its potential interest in organic synthesis and chemical transformations, detailed information on this specific compound is limited in the available literature. This article aims to provide an overview of its structure, potential applications, and any relevant research findings based on similar compounds.

Potential Applications

While specific applications of 2-(Chloromethyl)-1,1,3,3-tetramethyl-2,3-dihydro-1H-inden-2-ol are not documented, compounds with similar structures are often used in organic synthesis as intermediates for more complex molecules. The chloromethyl group can be a versatile handle for further functionalization, potentially leading to applications in pharmaceuticals, materials science, or as building blocks for complex organic molecules.

Research Findings

Given the lack of direct research on 2-(Chloromethyl)-1,1,3,3-tetramethyl-2,3-dihydro-1H-inden-2-ol, insights from related compounds suggest that such molecules can exhibit interesting chemical and biological properties. For instance, indene derivatives are known for their role in various organic reactions and as precursors to more complex structures.

CompoundBiological ActivityChemical Properties
Indene DerivativesPotential anticancer agents, enzyme inhibitorsVersatile in organic synthesis
Chloromethylated CompoundsReactivity in nucleophilic substitutionsUseful in forming C-C bonds

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